Cas no 2680659-06-5 (ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate)
ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- 2680659-06-5
- ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate
- EN300-28303690
- ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate
-
- Inchi: 1S/C17H18BrNO4S/c1-2-22-16(20)14(8-13-9-15(18)24-11-13)19-17(21)23-10-12-6-4-3-5-7-12/h3-7,9,11,14H,2,8,10H2,1H3,(H,19,21)
- SMILES: BrC1=CC(=CS1)CC(C(=O)OCC)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 411.01399g/mol
- Monoisotopic Mass: 411.01399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 92.9Ų
ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28303690-1g |
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate |
2680659-06-5 | 1g |
$1343.0 | 2023-09-07 | ||
| Enamine | EN300-28303690-5g |
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate |
2680659-06-5 | 5g |
$3894.0 | 2023-09-07 | ||
| Enamine | EN300-28303690-10g |
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate |
2680659-06-5 | 10g |
$5774.0 | 2023-09-07 | ||
| Enamine | EN300-28303690-0.05g |
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate |
2680659-06-5 | 95.0% | 0.05g |
$1129.0 | 2025-03-19 | |
| Enamine | EN300-28303690-0.1g |
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate |
2680659-06-5 | 95.0% | 0.1g |
$1183.0 | 2025-03-19 | |
| Enamine | EN300-28303690-0.25g |
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate |
2680659-06-5 | 95.0% | 0.25g |
$1235.0 | 2025-03-19 | |
| Enamine | EN300-28303690-0.5g |
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate |
2680659-06-5 | 95.0% | 0.5g |
$1289.0 | 2025-03-19 | |
| Enamine | EN300-28303690-1.0g |
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate |
2680659-06-5 | 95.0% | 1.0g |
$1343.0 | 2025-03-19 | |
| Enamine | EN300-28303690-2.5g |
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate |
2680659-06-5 | 95.0% | 2.5g |
$2631.0 | 2025-03-19 | |
| Enamine | EN300-28303690-5.0g |
ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(5-bromothiophen-3-yl)propanoate |
2680659-06-5 | 95.0% | 5.0g |
$3894.0 | 2025-03-19 |
ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate
Introduction to Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate (CAS No: 2680659-06-5)
Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate, with the CAS number 2680659-06-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs.
The molecular structure of Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate features a propanoate backbone substituted with a benzyloxy carbonylamino group and a 5-bromothiophene moiety. This unique arrangement of functional groups suggests potential interactions with biological targets, which has prompted its exploration in various research settings.
In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The presence of the 5-bromothiophen-3-yl group in this molecule aligns it with the broader category of thiophene-based derivatives, which have shown considerable promise in inhibiting various enzymatic pathways and modulating cellular processes. These properties make such compounds attractive for applications in oncology, inflammation, and neurodegenerative diseases.
One of the most compelling aspects of Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate is its potential as a precursor for more complex drug candidates. The benzyloxy carbonylamino group is commonly used in peptide mimetics and protease inhibitors, suggesting that this compound could be modified to target specific proteases or kinases involved in disease pathways. Such modifications could enhance its binding affinity and selectivity, making it a more effective therapeutic agent.
The bromine atom in the 5-bromothiophen-3-yl group also offers opportunities for further chemical manipulation. Brominated thiophenes are known to be versatile intermediates in medicinal chemistry, allowing for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions can be used to introduce additional functional groups or to connect this compound to other pharmacophores, thereby expanding its pharmacological potential.
Recent studies have highlighted the importance of structure-activity relationships (SAR) in the design of bioactive molecules. The combination of the benzyloxy carbonylamino and 5-bromothiophene groups in Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate provides a unique scaffold that may confer specific biological activities. By systematically varying one or more of these functional groups, researchers can optimize the compound's properties to achieve desired outcomes.
In addition to its structural features, the synthesis of Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate presents an interesting challenge for synthetic chemists. The synthesis typically involves multi-step reactions, including condensation, protection-deprotection strategies, and bromination techniques. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.
The use of computational methods has become increasingly important in modern drug discovery. Molecular modeling and virtual screening can help predict the binding affinity of this compound to potential targets, thereby guiding experimental efforts. These computational approaches can also be used to identify optimal analogs based on known bioactive structures, further accelerating the development process.
The pharmacological profile of Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate is still under investigation, but preliminary data suggest that it may exhibit inhibitory activity against certain enzymes or receptors. For instance, derivatives of brominated thiophenes have been reported to interact with cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. Similarly, benzyloxy carbonylamino-containing compounds have shown promise as inhibitors of matrix metalloproteinases (MMPs), enzymes involved in tissue degradation and inflammation.
The potential therapeutic applications of this compound are broad and include conditions such as cancer, inflammation, and neurodegenerative disorders. By targeting key disease-related pathways, Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate could serve as a valuable tool for understanding disease mechanisms and developing new treatments.
In conclusion, Ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate (CAS No: 2680659-06-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents.
2680659-06-5 (ethyl 2-{(benzyloxy)carbonylamino}-3-(5-bromothiophen-3-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)